Cas no 862830-97-5 (N-cyclopentyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide)

• Product Name: N-cyclopentyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide
• CAS No: 862830-97-5
• MF: C₁₇H₂₀N₂O₂
• MW: 284.352904319763
• CID: 6533641
• Update Time: 2025-06-22

N-cyclopentyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide
• 1H-Indole-3-acetamide, N-cyclopentyl-1,2-dimethyl-α-oxo-

• Inchi： 1S/C17H20N2O2/c1-11-15(13-9-5-6-10-14(13)19(11)2)16(20)17(21)18-12-7-3-4-8-12/h5-6,9-10,12H,3-4,7-8H2,1-2H3,(H,18,21)
• InChI Key： NBZYCPAKNNAZFR-UHFFFAOYSA-N
• SMILES： C(NC1CCCC1)(=O)C(C1C2=C(N(C)C=1C)C=CC=C2)=O

Additional information on N-cyclopentyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide

N-Cyclopentyl-2-(1,2-Dimethyl-1H-indol-3-Yl)-2-Oxoacetamide: A Comprehensive Overview

The compound with CAS No 862830-97-5, commonly referred to as N-cyclopentyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a cyclopentyl group attached to an indole ring system, which is further substituted with methyl groups and an acetyl amide functional group.

Recent studies have highlighted the potential of N-cyclopentyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide as a promising candidate in the development of novel therapeutic agents. Its unique structure allows for interactions with various biological targets, including enzymes, receptors, and ion channels, making it a versatile molecule for drug design. Researchers have particularly focused on its ability to modulate cellular signaling pathways involved in inflammation, cancer, and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the indole ring system through the Paal-Knorr synthesis or related methods, followed by functionalization with the cyclopentyl and acetyl amide groups. The optimization of these synthetic routes has been a focus of recent research efforts, aiming to improve yield and purity while reducing costs.

In terms of pharmacological properties, N-cyclopentyl-2-(1,2-dimethyl-1H-indol-3-Yl)-2-Oxoacetamide has demonstrated potent activity in preclinical models of chronic inflammatory diseases such as arthritis and colitis. Its anti-inflammatory effects are attributed to its ability to inhibit pro-inflammatory cytokines and modulate the NF-kB signaling pathway. Additionally, studies have shown that this compound exhibits selective cytotoxicity against cancer cells, suggesting its potential as an anticancer agent.

One of the most exciting developments in recent research is the exploration of N-cyclopentyl indole derivatives in the context of neurodegenerative diseases such as Alzheimer's disease (AD). Preclinical studies have indicated that this compound may enhance cognitive function by improving synaptic plasticity and reducing amyloid-beta deposition in animal models of AD. These findings have sparked interest in further investigating its mechanisms of action and potential for translation into clinical trials.

The structural versatility of N-cyclopentyl indole derivatives also makes them valuable tools in chemical biology research. By modifying substituents on the indole ring or altering the nature of the acetyl amide group, researchers can explore a wide range of biological activities and optimize lead compounds for specific therapeutic applications. This approach has been instrumental in identifying novel scaffolds for drug development.

In conclusion, N-cyclopentyl-2-(1,2-dimethyl-1H-indol-Yl)-2-Oxoacetamide represents a compelling example of how structural diversity can be leveraged to design molecules with multifaceted biological activities. As research continues to uncover its potential applications in medicine and beyond, this compound stands at the forefront of innovative drug discovery efforts.